Cas no 59377-20-7 (2-Phenoxyphenyl isocyanate)

2-Phenoxyphenyl isocyanate structure
2-Phenoxyphenyl isocyanate structure
Product Name:2-Phenoxyphenyl isocyanate
CAS No:59377-20-7
MF:C13H9NO2
MW:211.216063261032
MDL:MFCD00673047
CID:90029
PubChem ID:2733389
Update Time:2025-04-18

2-Phenoxyphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Phenoxyphenyl isocyanate
    • 1-isocyanato-2-phenoxybenzene
    • 2-phenoxybenzeneisocyanate
    • 2-Phenoxyphenyl
    • 2-phenoxy-phenyl isocyanate
    • 2-Phenoxy-phenylisocyanat
    • A832290
    • 59377-20-7
    • AKOS005169890
    • MFCD00673047
    • 1-isocyanato-2-phenoxy-benzene
    • DTXSID10974788
    • KCHQIPPONLLUGU-UHFFFAOYSA-N
    • EN300-111038
    • 2-Phenoxyphenyl isocyanate, 98%
    • 2-Phenoxyphenylisocyanate
    • 2-phenoxy phenyl isocyanate
    • phenoxyphenyl isocyanate
    • GEO-02102
    • SCHEMBL673041
    • W-200450
    • FT-0613294
    • MDL： MFCD00673047
    • Inchi： 1S/C13H9NO2/c15-10-14-12-8-4-5-9-13(12)16-11-6-2-1-3-7-11/h1-9H
    • InChI Key： KCHQIPPONLLUGU-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1N=C=O

Computed Properties

  • Exact Mass: 211.06300
  • Monoisotopic Mass: 211.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.168 g/mL at 25 °C(lit.)
  • Boiling Point: 101 °C0.1 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.588(lit.)
  • PSA: 38.66000
  • LogP: 3.44620
  • Solubility: Not available

2-Phenoxyphenyl isocyanate Security Information

  • Hazardous Material transportation number：UN 2206 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Safety Term：S26-S36
  • Risk Phrases：R20/21/22

2-Phenoxyphenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Phenoxyphenyl isocyanate Pricemore >>

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